![molecular formula C16H14O4 B586886 8-Allyloxy-4,9-dimethyl Psoralen CAS No. 1241916-83-5](/img/structure/B586886.png)
8-Allyloxy-4,9-dimethyl Psoralen
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Overview
Description
“8-Allyloxy-4,9-dimethyl Psoralen” is a chemical compound with the molecular formula C16H14O4 . It has a molecular weight of 270.28 g/mol . The compound is also known by other names such as 3,5-dimethyl-9-prop-2-enoxyfuro [3,2-g]chromen-7-one .
Molecular Structure Analysis
The molecular structure of “this compound” contains a total of 36 bonds, including 22 non-H bonds, 13 multiple bonds, 3 rotatable bonds, 3 double bonds, and 10 aromatic bonds . It also includes 1 five-membered ring, 2 six-membered rings, 1 nine-membered ring, 1 ten-membered ring, 1 aliphatic ester, 1 aromatic ether, and 1 furane .
Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 270.28 g/mol . It has a computed XLogP3-AA value of 3.2, indicating its lipophilicity . The compound has 0 hydrogen bond donors and 4 hydrogen bond acceptors . It also has 3 rotatable bonds . The exact mass and monoisotopic mass of the compound are both 270.08920892 g/mol . The topological polar surface area is 48.7 Ų . The compound has a heavy atom count of 20 .
Scientific Research Applications
Photobinding to DNA
Psoralens, including 8-methoxypsoralen, 4,5',8-trimethylpsoralen, and 5-methoxypsoralen, are used in PUVA therapy for treating skin diseases like psoriasis and atopic eczema by targeting DNA in cells. Upon photoexcitation, psoralens bind to the DNA base thymine, a process studied using spectroscopy techniques, revealing the involvement of the psoralen triplet state and a biradical intermediate in the photo-addition of 8-MOP and TMP (Diekmann et al., 2020).
Enhancing Water Solubility
Research on improving the bioavailability of psoralens has led to the synthesis of water-soluble analogs like dimethylaminoethyl ether analogs of 8-MOP, showing significant activity in inhibiting keratinocyte growth and demonstrating potential in treating skin diseases with abnormal keratinocyte proliferation (Guillon et al., 2018).
Percutaneous Absorption for Psoriasis Management
Studies evaluating the percutaneous absorption of compounds derived from Psoralea corylifolia, including 8-MOP, have shown that certain derivatives have comparable or higher skin deposition, which could be correlated with their structure, leading to potential candidates for PUVA therapy (Alalaiwe et al., 2018).
Melanogenesis Activation
Research on psoralen derivatives like 4-methyl-6-phenyl-2H-furo[3,2-g]chromen-2-one (MPFC) has shown enhanced melanin synthesis and tyrosinase activity in B16 cells, suggesting potential therapeutic approaches for vitiligo through the activation of melanogenic proteins and signaling pathways (Yin et al., 2018).
Mechanism of Action
Target of Action
The primary target of 8-Allyloxy-4,9-dimethyl Psoralen is deoxyribonucleic acid (DNA) . Psoralens, the family to which this compound belongs, penetrate the phospholipid cellular membranes and insert themselves between the pyrimidines of DNA .
Mode of Action
This compound is initially biologically inert and acquires photoreactivity when exposed to certain classes of electromagnetic radiation, such as ultraviolet light . Once activated, psoralens form mono- and di-adducts with DNA, leading to marked cell apoptosis .
Biochemical Pathways
The formation of adducts with DNA disrupts the normal cellular processes, leading to cell apoptosis . This effect is more pronounced in tumor cells due to their high rate of cell division . Moreover, photoactivated psoralen can inhibit tyrosine kinase signaling and influence the immunogenic properties of cells .
Pharmacokinetics
It is known that psoralens can penetrate cellular membranes
Result of Action
The result of the action of this compound is cell apoptosis, particularly in tumor cells . This is due to the formation of adducts with DNA, which disrupts normal cellular processes . Additionally, photoactivated psoralen can inhibit tyrosine kinase signaling and influence the immunogenic properties of cells .
Action Environment
The action of this compound is influenced by environmental factors such as the presence of ultraviolet light, which activates the compound
Future Directions
Biochemical Analysis
Biochemical Properties
It is known that psoralens, the class of compounds to which 8-Allyloxy-4,9-dimethyl Psoralen belongs, have photoactive properties. They can insert themselves between the pyrimidines of deoxyribonucleic acid (DNA) and form mono- and di-adducts with DNA when activated by specific frequencies of electromagnetic waves .
Cellular Effects
Psoralens are known to cause marked cell apoptosis, especially in tumor cells due to their high rate of cell division . They can also inhibit tyrosine kinase signaling and influence the immunogenic properties of cells .
Molecular Mechanism
Psoralens are known to form mono- and di-adducts with DNA, leading to marked cell apoptosis . This apoptotic effect is more pronounced in tumor cells due to their high rate of cell division .
properties
IUPAC Name |
3,5-dimethyl-9-prop-2-enoxyfuro[3,2-g]chromen-7-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14O4/c1-4-5-18-16-14-12(10(3)8-19-14)7-11-9(2)6-13(17)20-15(11)16/h4,6-8H,1,5H2,2-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YPHYAHLXEZAINX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)OC2=C(C3=C(C=C12)C(=CO3)C)OCC=C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40746975 |
Source
|
Record name | 3,5-Dimethyl-9-[(prop-2-en-1-yl)oxy]-7H-furo[3,2-g][1]benzopyran-7-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40746975 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
270.28 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1241916-83-5 |
Source
|
Record name | 3,5-Dimethyl-9-[(prop-2-en-1-yl)oxy]-7H-furo[3,2-g][1]benzopyran-7-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40746975 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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